Cas no 58842-20-9 (Nithiazine)

Nithiazine structure
Nithiazine structure
Product Name:Nithiazine
CAS No:58842-20-9
MF:C5H8N2O2S
MW:160.194219589233
CID:369148
PubChem ID:6524654
Update Time:2025-04-19

Nithiazine Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Thiazine,tetrahydro-2-(nitromethylene)-
    • (2E)-2-(nitromethylidene)-1,3-thiazinane
    • LS-192830
    • Nithiazine
    • CHEMBL3138618
    • TETRAHYDRO-2-(NITROMETHYLENE)-2H-1,3-THIAZINE
    • Oprea1_677887
    • tetrahydro-2-(nitromethylene)-1,3thiazine
    • 2-nitromethylenetetrahydro-2H-1,3-thiazine
    • tetrahydro-2--(nitromethylene)-2H-1,3-thiazine
    • LZTIMERBDGGAJD-UHFFFAOYSA-N
    • 2-(nitromethylene)-tetrahydro-2H-1,3-thiazine
    • 58842-20-9
    • tetrahydro-2-(nitromethylene)-1,3-thiazine
    • 2-nitromethylene-tetrahydro-2H-1,3-thiazine
    • BDBM50487977
    • Inchi: 1S/C5H8N2O2S/c8-7(9)4-5-6-2-1-3-10-5/h4,6H,1-3H2
    • InChI Key: LZTIMERBDGGAJD-UHFFFAOYSA-N
    • SMILES: S1C(=C[N+](=O)[O-])NCCC1

Computed Properties

  • Exact Mass: 160.03064868g/mol
  • Monoisotopic Mass: 160.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 83.2Ų

Nithiazine Security Information

  • Hazardous Material transportation number:2588
  • HazardClass:6.1(b)
  • PackingGroup:III

Nithiazine Pricemore >>

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